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Compound of Interest |

Dimethyl[3-(piperidin-4-
Compound Name:

yl)propyllamine
CAS No.: 42270-35-9
Cat. No.: B2917848

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter
compounds with limited or non-existent public safety data. Dimethyl[3-(piperidin-4-
yl)propyllamine (CAS No. 42270-35-9) is one such entity. The absence of a comprehensive,
officially published Safety Data Sheet (SDS) necessitates a proactive, science-driven approach
to hazard assessment and risk mitigation.

This guide is structured not as a static checklist but as a dynamic framewaork for decision-
making. By dissecting the molecule into its core functional groups—a tertiary dimethylamine, an
alkyl chain, and a piperidine ring—we can infer a probable hazard profile by referencing well-
characterized structural analogs. This methodology, grounded in the principles of chemical
reactivity and toxicology, empowers researchers to implement robust safety protocols that are
both predictive and protective. We will proceed by establishing a predicted hazard classification
and then constructing a comprehensive safety narrative around the hierarchy of controls,
ensuring that every procedural recommendation is underpinned by a clear scientific rationale.
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Section 1: Chemical Identification and Hazard
Profile by Structural Analogy

Dimethyl[3-(piperidin-4-yl)propyl]Jamine is a substituted piperidine derivative. Its structure
suggests a clear potential for hazards associated with aliphatic amines, which are often
corrosive, irritant, and possess varying degrees of toxicity.

Identifier Value

Chemical Name Dimethyl[3-(piperidin-4-yl)propyllamine
CAS Number 42270-35-9

Molecular Formula C10H22N2

Molecular Weight 170.30 g/mol

In the absence of specific data for this compound, we will extrapolate a potential hazard profile
from the known safety data of 3-Dimethylaminopropylamine (DMAPA, CAS: 109-55-7), a close
structural analog that shares the key dimethylaminopropyl functional group. DMAPA is a well-
documented chemical with established hazards.[1][2][3][4]

Predicted GHS Hazard Classification

Based on the known profile of DMAPA, the following GHS classification for Dimethyl[3-
(piperidin-4-yl)propyl]Jamine should be conservatively assumed.
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Predicted Hazard

Hazard Class GHS Category
Statements
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour.[1][4]
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4
[41[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[1]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[1][4]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.[5][6]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[1]
] H335: May cause respiratory
STOT, Single Exposure Category 3

irritation.[1][5][6]

Section 2: The Hierarchy of Controls: A
Foundational Safety Paradigm

The cornerstone of modern laboratory safety is the "Hierarchy of Controls," a systematic
approach to mitigating risk. This framework prioritizes the most effective and reliable control
measures over less effective ones. Its application is mandatory when handling chemicals of
unknown or predicted high toxicity.
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Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

For Dimethyl[3-(piperidin-4-yl)propyllamine, this hierarchy translates into the following
practical applications:

« Elimination/Substitution: Given its role as a potential intermediate or research chemical,
elimination may not be feasible. Substitution with a less hazardous amine, if chemically
viable, should be the first consideration.
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Engineering Controls: If the compound must be used, it must be handled within a certified
chemical fume hood to prevent inhalation of vapors or aerosols.[7]

Administrative Controls: Access to the compound should be restricted. All users must receive
specific training on its predicted hazards and handling protocols. Work should be conducted
in designated areas.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with higher-level controls.

Section 3: Standard Operating Procedures for Safe
Handling

Adherence to meticulously planned procedures is non-negotiable. The causality behind these

steps is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Required Engineering Controls

Chemical Fume Hood: All manipulations of the compound, including weighing, transfers, and
solution preparation, must occur inside a properly functioning chemical fume hood with a
validated face velocity (typically 80-120 fpm). The sash should be kept as low as possible.

Ventilation: The laboratory must be under negative pressure with sufficient air changes per
hour to prevent the accumulation of fugitive vapors.[6][7]

Safety Shower & Eyewash Station: An ANSI-compliant safety shower and eyewash station
must be unobstructed and within a 10-second travel distance of the work area.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the predicted corrosive and skin-sensitizing nature of the

compound.
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Protection Type

Specification & Rationale

Hand Protection

Double-gloving with chemically resistant gloves.
An inner nitrile glove with an outer, heavier-duty
glove (e.g., neoprene or butyl rubber) is
recommended. Rationale: The dual barrier
provides protection in case the outer glove is
breached. Always check manufacturer data for

chemical compatibility and breakthrough times.

[6]

Eye/Face Protection

Tightly fitting safety goggles and a face shield.
Rationale: Due to its predicted severe corrosivity
to eyes, both impact (goggles) and splash (face

shield) protection are required.[3][4]

Skin & Body Protection

A flame-resistant lab coat, fully buttoned, with
tight-fitting cuffs. Long pants and fully enclosed,
chemically resistant footwear are mandatory.
Rationale: Protects skin from splashes and

prevents contamination of personal clothing.

Respiratory Protection

Not typically required if work is performed within
a certified fume hood. In case of engineering
control failure or large spills, a full-face
respirator with an organic vapor/amine cartridge

is necessary.[4]

Workflow: Donning and Doffing PPE

e Donning (Putting On):

1. Wash hands thoroughly.

2. Don inner gloves.

3. Don lab coat.

4. Don outer gloves, ensuring cuffs are pulled over the lab coat sleeves.
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5. Don safety goggles.

6. Don face shield.

Doffing (Taking Off):

1. Remove outer gloves, peeling them off without touching the exterior surface.
2. Remove face shield.

3. Remove lab coat, turning it inside out as it is removed.

4. Remove safety goggles.

5. Remove inner gloves.

6. Wash hands thoroughly with soap and water.

Handling and Storage

Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[7] Avoid
contact with skin, eyes, and clothing.[1] Keep away from ignition sources as the compound is
predicted to be flammable.[1][4] Use non-sparking tools and take precautionary measures
against static discharge.[6][7]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight.[1][7] Keep the
container tightly closed.[1][5] Store away from incompatible materials such as strong
oxidizing agents, acids, and acid chlorides.[2]

Section 4: Emergency Procedures — A Self-
Validating System

Preparedness is a self-validating system. Regular drills and clearly understood protocols

ensure a correct and swift response in an emergency.

Spill Response Workflow

The immediate priority is to alert others and assess the situation from a safe distance.
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Caption: Decision workflow for responding to a chemical spill.
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Detailed Spill Cleanup Protocol (Small Spill, inside fume hood):

Ensure appropriate PPE is worn, including respiratory protection if necessary.

» Contain the spill by creating a dike around the perimeter with an inert absorbent material
(e.g., vermiculite, sand, or commercial sorbent pads).[6]

o Slowly cover the spill with the absorbent material.

o For amines, a weak acid like citric acid can be used for neutralization, but this may cause
fizzing or heat generation. Proceed with caution.

» Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable
waste container.

o Wipe the spill area with a cloth, then decontaminate with a suitable cleaning agent, followed
by water.

e Place all contaminated materials, including gloves and wipes, into the hazardous waste
container.

o Ventilate the area thoroughly.[6]

First Aid Measures

Immediate action is critical. Show the Safety Data Sheet of a close analog (like DMAPA) to any
attending medical personnel.[1][2]

 Inhalation: Move the person to fresh air immediately.[3][4] If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.[2]

o Skin Contact: Immediately flush skin with copious amounts of water for at least 15-20
minutes while removing all contaminated clothing and shoes.[3][4] A safety shower is
required for large exposures. Seek immediate medical attention.

« Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[4][6] An eyewash station should be used.
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Remove contact lenses if present and easy to do.[1] Seek immediate medical attention,
specifically from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with
water and have them drink one or two glasses of water to dilute the substance.[3] Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

Section 5: Toxicological and Reactivity Profile
(Inferred)

Toxicology: No specific toxicological data exists for Dimethyl[3-(piperidin-4-
yl)propyllamine. However, based on DMAPA, it should be treated as harmful if swallowed
or absorbed through the skin.[8] The primary danger is its predicted corrosive nature, which
can cause severe burns to skin, eyes, and the respiratory tract upon contact.[3] Aliphatic
amines can also be skin sensitizers, meaning repeated exposure may lead to an allergic
reaction.[8]

Reactivity: The compound is expected to be a stable base. It will react exothermically and
vigorously with acids. It is incompatible with strong oxidizing agents, acid chlorides, and acid
anhydrides.[3] Hazardous decomposition products upon combustion would include nitrogen
oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Section 6: Disposal Considerations

All waste containing Dimethyl[3-(piperidin-4-yl)propylJamine must be treated as hazardous.

Waste Streams: Segregate waste into "liquid amine waste" and "solid contaminated waste"
(e.g., gloves, absorbent materials).

Containers: Use clearly labeled, sealed, and chemically compatible containers. Do not
overfill.

Disposal: All chemical waste must be disposed of through your institution's Environmental
Health and Safety (EH&S) office, following all local, state, and federal regulations.[1] Do not
dispose of down the drain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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